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Cat. No.: B1677443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorodiphenyltrichloroethane (DDT) is a persistent organochlorine pesticide that continues

to be a significant environmental contaminant despite widespread bans. Its isomers, including

o,p'-DDT, are of particular concern due to their potential endocrine-disrupting properties.

Accurate monitoring of o,p'-DDT in environmental matrices such as water, soil, and sediment is

crucial for assessing environmental impact and human exposure risks. Solid-phase extraction

(SPE) has emerged as a robust and efficient technique for the extraction and preconcentration

of o,p'-DDT from these complex sample types, offering advantages over traditional liquid-liquid

extraction by reducing solvent consumption and improving sample throughput.

This application note provides detailed protocols for the solid-phase extraction of o,p'-DDT
from water, soil, and sediment samples, followed by analysis using gas chromatography with

electron capture detection (GC-ECD) or mass spectrometry (GC-MS).

Quantitative Data Summary
The following table summarizes the recovery, limit of detection (LOD), and limit of quantification

(LOQ) for o,p'-DDT and related compounds using solid-phase extraction from various

environmental matrices.
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Analyte Matrix
SPE
Sorbent

Recovery
(%)

LOD LOQ
Referenc
e

o,p'-DDT Water C18 47.3 - - [1]

p,p'-DDT Water C18 82.4 - - [1]

o,p'-DDE Water C18 50.8 - - [1]

p,p'-DDE Water C18 74.0 - - [1]

o,p'-DDD Water C18 89.7 - - [1]

p,p'-DDD Water C18 89.3 - -

DDTs Water C18 84 - 91 - -

DDTs
Agricultural

-field water

1-octanol

(LPME)

95.5 -

101.3
30 ng/L -

DDTs Sea water
1-octanol

(LPME)
94 - 99.7 30 ng/L -

DDTs River water
1-octanol

(LPME)
93.5 - 98 30 ng/L -

DDTs Soil - 72 - 120 -
0.0165

mg/kg

DDTs Sediment - 88 - 136 - -

Organochl

orine

Pesticides

Water - >80
0.001 -

0.005 µg/L

0.002 -

0.016 µg/L

Organochl

orine

Pesticides

Sediment - -
0.001 -

0.005 µg/g

0.003 -

0.017 µg/g

Experimental Protocols
Solid-Phase Extraction of o,p'-DDT from Water Samples
This protocol is designed for the extraction of o,p'-DDT from a 1-liter water sample.
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Materials:

SPE Cartridges: C18 (500 mg, 6 mL)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

Hexane (HPLC grade)

Deionized water

Sodium sulfate (anhydrous)

SPE manifold

Nitrogen evaporator

Procedure:

SPE Cartridge Conditioning:

Pass 10 mL of dichloromethane through the C18 cartridge.

Follow with 10 mL of methanol.

Finally, equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent does

not go dry.

Sample Loading:

Pass the 1 L water sample through the conditioned C18 cartridge at a flow rate of 5-10

mL/min.

Washing:

After the entire sample has passed through, wash the cartridge with 10 mL of deionized

water to remove any polar interferences.
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Dry the cartridge under a gentle stream of nitrogen or by vacuum for 20 minutes to remove

residual water.

Elution:

Elute the retained analytes with 10 mL of dichloromethane into a collection tube.

Pass the eluate through a small column of anhydrous sodium sulfate to remove any

remaining water.

Concentration:

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

The sample is now ready for GC-ECD or GC-MS analysis.

Solid-Phase Extraction of o,p'-DDT from Soil and
Sediment Samples
This protocol involves an initial solvent extraction followed by SPE cleanup.

Materials:

Hexane (HPLC grade)

Acetone (HPLC grade)

Dichloromethane (HPLC grade)

SPE Cartridges: Silica (1 g, 6 mL)

Sodium sulfate (anhydrous)

Ultrasonic bath or shaker

Centrifuge

SPE manifold
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Nitrogen evaporator

Procedure:

Sample Preparation and Solvent Extraction:

Air-dry the soil or sediment sample and sieve to remove large debris.

Weigh 10 g of the homogenized sample into a beaker.

Add 20 mL of a 1:1 (v/v) mixture of hexane and acetone.

Sonicate or shake for 20 minutes.

Centrifuge the sample and decant the supernatant.

Repeat the extraction twice more with fresh solvent.

Combine the supernatants and concentrate to approximately 1 mL.

SPE Cleanup:

Cartridge Conditioning: Condition a silica SPE cartridge with 10 mL of hexane.

Loading: Load the concentrated extract onto the conditioned silica cartridge.

Washing: Wash the cartridge with 5 mL of hexane to remove non-polar interferences.

Elution: Elute the o,p'-DDT with 10 mL of a 70:30 (v/v) mixture of hexane and

dichloromethane.

Concentration:

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

The sample is now ready for GC-ECD or GC-MS analysis.
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Water Sample Protocol Soil/Sediment Sample Protocol

1 L Water Sample

Condition C18 Cartridge
(DCM, MeOH, H2O)

Load Sample
(5-10 mL/min)

Wash Cartridge
(10 mL H2O)

Dry Cartridge
(Nitrogen/Vacuum)

Elute
(10 mL DCM)

Concentrate to 1 mL
(Nitrogen Evaporation)

Analysis
(GC-ECD/MS)

10 g Soil/Sediment

Solvent Extraction
(Hexane:Acetone)

Concentrate Extract

Condition Silica Cartridge
(Hexane)

Load Extract

Wash Cartridge
(5 mL Hexane)

Elute
(Hexane:DCM 70:30)

Concentrate to 1 mL
(Nitrogen Evaporation)

Analysis
(GC-ECD/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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